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Chemical Identity and Properties

Didodecyl disulfide (CAS Registry Number: 2757-37-1) is an organic sulfur compound with the molecular

formula C₂₄H₅₀S₂ and an average molecular weight of 402.78 g/mol. [1] [2] This compound belongs to the

class of dialkyl disulfides and is characterized by two dodecyl (C12) chains connected by a disulfide bond (-

S-S-). It exists as a clear, pale yellow to yellow oily liquid at room temperature with a distinctive garlic-like

odor. [1]

The compound demonstrates limited solubility characteristics, being soluble in chloroform while only

sparingly soluble in methanol. [1] This solubility profile influences its applications in various experimental

and industrial contexts, particularly in organic synthesis and pharmaceutical development. [3]

Table 1: Fundamental Chemical and Physical Properties of Didodecyl Disulfide

Property Value / Description

CAS Registry Number 2757-37-1 [1]

IUPAC Name 1-(Dodecyldisulfanyl)dodecane [4]

Molecular Formula C₂₄H₅₀S₂ [1]
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Property Value / Description

Molecular Weight 402.78 g/mol [1]

Physical Form Oil [1]

Color Clear Pale Yellow to Yellow [1]

Melting Point 25-30 °C [1]

Boiling Point 212-216 °C at 5 Torr [1]

Density 0.889±0.06 g/cm³ (Predicted) [1]

Solubility Chloroform (Soluble), Methanol (Sparingly) [1]

Commercial Availability and Specifications

Didodecyl disulfide is available from multiple chemical suppliers in various quantities for research and

development purposes. [1] The pricing structure is typical for specialty organic compounds, with cost

efficiency increasing at larger quantities.

Table 2: Commercial Availability and Pricing

Manufacturer/Supplier
Product
Number

Purity Packaging Price

TCI Chemical D5734 min. 98.0% 200MG $42 [1]

TCI Chemical D5734 min. 98.0% 1G $166

[1]

AK Scientific Z1647 Information not specified in

sources

250mg $221

[1]

Biosynth Carbosynth FD34274 Information not specified in

sources

50mg $235

[1]
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Manufacturer/Supplier
Product
Number

Purity Packaging Price

Biosynth Carbosynth FD34274 Information not specified in

sources

100mg $360

[1]

Structural Information and Nomenclature

The structural foundation of didodecyl disulfide consists of a disulfide bridge (-S-S-) connecting two

identical n-dodecyl chains. This arrangement creates a flexible, hydrophobic molecule with a linear carbon

backbone.

CH₃ -(CH₂)₁₀- CH₂ S SDisulfide Bond CH₂ -(CH₂)₁₀- CH₃

Click to download full resolution via product page

Diagram: Molecular structure of Didodecyl Disulfide featuring a central disulfide bond connecting two

dodecyl chains.

Synonyms and Identifiers

The compound is known by several synonymous names in chemical literature and commercial catalogs,

including [1] [4]:

Dodecyl disulfide
Dilauryl disulfide
1,2-Didodecyldisulfane
Bisdodecyl persulfide
1-(Dodecyldithio)dodecane

Additional database identifiers include MDL Number MFCD00039866, CBNumber CB2330929, and FDA

UNII 4U5M2RO88M. [1]
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Applications and Research Significance

Industrial and Research Applications

Didodecyl disulfide serves primarily in specialized chemical synthesis applications. Its specific uses include

[3]:

Organic Synthesis: Serving as a building block or intermediate in the preparation of more complex
organic molecules.

Pharmaceutical Industry: Potential application as an intermediate in pharmaceutical manufacturing
processes.

Fragrance Synthesis: Involvement in reactions with compounds such as Ethyl-2-methyl Butyrate for
fragrance production.

Biological Context of Disulfide Bonds in Cell Death

While didodecyl disulfide itself is primarily used in industrial applications, recent research has revealed the

crucial role of disulfide stress in a novel form of regulated cell death called disulfidptosis. [5] This process

represents a distinct metabolic vulnerability in cancer cells, particularly those with high expression of the

cystine transporter SLC7A11. [5]

The mechanism of disulfidptosis involves several key steps [5]:

Glucose Starvation: Limited glucose supply reduces NADPH production via the pentose phosphate
pathway.

NADPH Depletion: Rapid consumption of NADPH in SLC7A11-high cells under glucose scarcity.
Cystine Accumulation: Inability to reduce imported cystine to cysteine due to NADPH deficiency.

Disulfide Stress: Abnormal disulfide bond formation between actin cytoskeleton proteins.
Cytoskeletal Collapse: F-actin network disruption leading to cell death.
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Diagram: Mechanism of disulfidptosis triggered by disulfide stress under glucose starvation.

This discovery has significant therapeutic implications for oncology, as targeting disulfidptosis may offer

new approaches to control cancer progression, especially in tumors with high SLC7A11 expression. [5]

Experimental Protocols and Methodologies
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Detection of Disulfide-Stabilized Protein Complexes

The following protocol, adapted from JoVE Journal, details a method to detect multimeric complexes

stabilized by disulfide linkages in mammalian cells, which is relevant for studying disulfide stress

mechanisms: [6]

Protocol: Non-reducing SDS-PAGE Analysis for Disulfide Linkages

Materials:

U-2 OS cells (human bone osteosarcoma cell line) or other cell lines of interest
Minimum essential medium with high glucose containing 10% fetal bovine serum and 1% sodium

pyruvate
Iodoacetamide (freshly prepared 10 mM stock)

Phosphate-buffered saline (PBS), cold
Lysis buffer

Laemmli SDS-sample buffer (4% SDS, 20% glycerol, 0.004% bromophenol blue, 0.125 M Tris-HCl,
pH 6.8) - WITHOUT reducing reagents

Formaldehyde (37% solution)
Glycine (1.25 M)

Method:

Cell Culture and Treatment

Grow U-2 OS cells in a 6 cm² dish to 50-60% confluency in appropriate medium at 37°C in 5%

CO₂.
Add iodoacetamide to cell culture media to a final concentration of 0.1 mM to block free

cysteine residues. Gently rock dish at room temperature for 2 minutes.

Cell Harvesting

Aspirate media and wash cells with 5 mL cold PBS three times.

Add 1 mL cold PBS and scrape cells using a cell scraper.
Transfer cell suspension to a 1.5 mL microcentrifuge tube and centrifuge at 7,500 × g for 3

minutes at 4°C.
Remove supernatant; cell pellet can be stored at -80°C until processing.

Protein Extraction

Add 50 μL of 1× lysis buffer with 1 mM PMSF to cell pellet and suspend.
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Incubate on ice for 5 minutes, then sonicate for 8 seconds at 40% constant pulse mode on ice.

Centrifuge at 16,000 × g for 5 minutes at 4°C; collect supernatant as soluble protein fraction.

Sample Preparation for Non-reducing SDS-PAGE

Mix 10 μL soluble protein extract with 10 μL 1× Laemmli SDS-sample buffer (WITHOUT

reducing reagents).
Keep samples on ice if running gel immediately, or store at -20°C for long-term storage.

Before electrophoresis, heat sample for 5 minutes at 85°C.

Formaldehyde Cross-linking (Verification Step)

Grow U-2 OS cells in 175 cm² flask to 70-80% confluency.

Add formaldehyde directly to medium to final concentration of 1%; incubate at room
temperature with gentle agitation for 15 minutes.

Quench reaction by adding glycine to final concentration of 0.125 M; incubate 5 minutes.
Harvest cells as described above.

SDS-PAGE Analysis

Prepare samples with and without reducing agents (e.g., 2-mercaptoethanol) for comparison.
Run SDS-PAGE using appropriate percentage gel (16% TGX gel recommended) at 200 V.

Analyze by Western blot using target-specific antibodies.

This methodology allows researchers to identify proteins potentially affected by disulfide stress, relevant to

understanding disulfidptosis mechanisms and screening compounds that might modulate this process.

Safety Considerations and Handling

Didodecyl disulfide requires careful handling with appropriate safety precautions. According to GHS

classification, it carries the following hazard statements [1]:

H315: Causes skin irritation
H319: Causes serious eye irritation

H335: May cause respiratory irritation

Recommended precautionary measures include [1]:

Avoiding inhalation of dust/fume/gas/mist/vapors/spray (P261)
Specific precautions for eye irritation (P305+P351+P338)
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Proper personal protective equipment should be worn, including eye protection, gloves, and suitable

protective clothing. The compound should be stored at 2-8°C to maintain stability. [1]

Conclusion

Didodecyl disulfide (2757-37-1) is a well-characterized organic disulfide compound with established

applications in organic synthesis, pharmaceutical manufacturing, and fragrance production. While its direct

biological activity may be limited compared to smaller disulfide compounds like diallyl disulfide, the

growing understanding of disulfide stress mechanisms in cellular processes, particularly the newly

discovered disulfidptosis pathway, highlights the importance of fundamental disulfide chemistry in

biological systems.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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